![molecular formula C20H24N2O3S B4853014 N-phenyl-3-[4-(1-piperidinylsulfonyl)phenyl]propanamide](/img/structure/B4853014.png)
N-phenyl-3-[4-(1-piperidinylsulfonyl)phenyl]propanamide
Description
Synthesis Analysis
The synthesis of N-phenyl-3-[4-(1-piperidinylsulfonyl)phenyl]propanamide analogs involves multiple steps, including reactions with various substituted anilines, chlorobutanoyl chloride, and electrophiles to produce biologically active compounds. One method described involves reacting substituted anilines with 4-chlorobutanoyl chloride in an aqueous basic medium, followed by coupling with 1-[(E)-3-phenyl-2-propenyl]piperazine in a polar aprotic medium (Raza et al., 2019).
Molecular Structure Analysis
The molecular structure of related compounds has been elucidated using various spectroscopic techniques, including 1H- and 13C-NMR spectroscopy , and X-ray crystallography . These studies reveal detailed insights into the molecular configurations, including the protonation sites and the supramolecular motifs formed by these compounds (Jimeno et al., 2003).
Chemical Reactions and Properties
The chemical reactions involving N-phenyl-3-[4-(1-piperidinylsulfonyl)phenyl]propanamide derivatives typically involve the substitution at the nitrogen atom with different electrophiles, demonstrating their reactivity and potential for further functionalization. These reactions are crucial for modifying the compound's biological activity and physicochemical properties (Khalid et al., 2014).
Physical Properties Analysis
The physical properties of these compounds, such as solubility, melting point, and stability, are significant for their application in various fields. The crystal structure analysis provides insights into the stability and solid-state properties of these compounds (Kulai & Mallet-Ladeira, 2016).
Chemical Properties Analysis
The chemical properties, including reactivity towards different reagents, biological activity, and the ability to undergo various chemical transformations, are central to understanding the compound's applications. The inhibitory potential of butanamides against tyrosinase and their cytotoxicity profiles offer valuable information on their chemical properties and potential therapeutic uses (Raza et al., 2019).
Future Directions
The future directions for the study of “N-phenyl-3-[4-(1-piperidinylsulfonyl)phenyl]propanamide” and similar compounds could involve further investigation into their synthesis, metabolic pathways, and pharmacological applications. Additionally, more research is needed to understand their safety and hazards, especially considering their high potential for producing addiction and severe adverse effects .
properties
IUPAC Name |
N-phenyl-3-(4-piperidin-1-ylsulfonylphenyl)propanamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O3S/c23-20(21-18-7-3-1-4-8-18)14-11-17-9-12-19(13-10-17)26(24,25)22-15-5-2-6-16-22/h1,3-4,7-10,12-13H,2,5-6,11,14-16H2,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJVAKZSVTZUJMW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)CCC(=O)NC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-phenyl-3-[4-(piperidin-1-ylsulfonyl)phenyl]propanamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.